Cas no 1804473-51-5 (3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804473-51-5
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4841824
• Update Time: 2025-06-08

3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F4NO4/c1-17-5-2-4(3-10)6(8(15)16)14-7(5)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
• InChI Key： GIFXEQFOUYRJGW-UHFFFAOYSA-N
• SMILES： FCC1C(C(=O)O)=NC(=C(C=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804473-51-5)

3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1804473-51-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, particularly its fluorinated and methoxylated substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The presence of a fluoromethyl group at the 3-position and two trifluoromethoxy groups at the 5- and 6-positions introduces strong electron-withdrawing effects, which can modulate the reactivity and electronic properties of the pyridine ring. Additionally, the methoxy group at the 5-position provides a further layer of functionalization, enabling various chemical transformations and interactions with biological targets. These structural elements make 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into drug candidates can lead to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. These attributes are particularly valuable in the development of small-molecule drugs targeting intricate biological pathways.

One of the most compelling aspects of 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have leveraged its unique structure to develop molecules with activity against various diseases, including cancer, inflammation, and infectious disorders. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, which are critical in targeted cancer therapies. The ability to fine-tune the electronic properties and steric environment through strategic functionalization makes this compound an invaluable asset in medicinal chemistry.

Recent studies have highlighted the role of fluoromethyl and trifluoromethoxy groups in enhancing the efficacy of drug candidates. These substituents can influence both the pharmacodynamics and pharmacokinetics of a molecule by modulating interactions with biological targets and metabolic enzymes. For example, trifluoromethoxy groups have been shown to increase binding affinity by improving hydrophobic interactions with protein receptors. Similarly, fluoromethyl groups can enhance metabolic stability by reducing susceptibility to oxidative degradation.

The synthesis of 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed processes, are often employed to introduce the desired substituents at specific positions on the pyridine ring. The challenge lies in achieving high selectivity and yield while minimizing side reactions that could compromise the integrity of the final product.

In addition to its pharmaceutical applications, 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid has shown promise in materials science and agrochemical research. Its ability to serve as a precursor for more complex molecules makes it a valuable intermediate in the development of advanced materials with tailored properties. Furthermore, its structural motifs are frequently explored in agrochemical formulations due to their potential as bioactive entities that can interact with biological targets in plants.

The future prospects for 3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid are vast, driven by ongoing advancements in synthetic chemistry and computational biology. As researchers continue to uncover new ways to functionalize heterocyclic compounds, this molecule is likely to play an increasingly important role in drug discovery and development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential and translating laboratory findings into clinical applications.

In conclusion,3-(Fluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804473-51-5) is a multifaceted compound with significant implications for pharmaceutical science. Its unique structural features offer opportunities for innovation across multiple disciplines, from drug design to materials engineering. As our understanding of fluorinated heterocycles continues to evolve,this compound will undoubtedly remain at the forefront of scientific exploration, driving progress in both academic research and industrial applications.